Cas no 1434141-76-0 (tert-butyl 2-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate)

• Product Name: tert-butyl 2-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate
• CAS No: 1434141-76-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 4604446
• Update Time: 2025-06-13

tert-butyl 2-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-6-4-5-13(14)7-10(8-13)9-15/h10,15H,4-9H2,1-3H3
• InChI Key： YYBNAYOJLLFZPA-UHFFFAOYSA-N
• SMILES： C1C2(CCCN2C(OC(C)(C)C)=O)CC1CO

Additional information on tert-butyl 2-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 2-(Hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate (CAS: 1434141-76-0)

The compound tert-butyl 2-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate (CAS: 1434141-76-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and potential applications in drug discovery. This research brief aims to summarize the latest advancements in the synthesis, characterization, and biological applications of this compound, as reported in recent literature.

Recent studies have highlighted the importance of spirocyclic scaffolds in medicinal chemistry, as they often exhibit improved pharmacokinetic properties and target selectivity. The tert-butyl 2-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate scaffold, in particular, has been explored as a versatile intermediate for the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of protease inhibitors, showcasing its potential in targeting diseases such as cancer and viral infections.

One of the key breakthroughs in the synthesis of this compound involves a novel asymmetric catalytic route, which was reported in a recent issue of Organic Letters. The researchers employed a chiral palladium catalyst to achieve high enantioselectivity, yielding the desired product with excellent purity and yield. This method addresses previous challenges associated with the racemization of the spirocyclic center, making it a valuable contribution to the field.

In addition to its synthetic utility, tert-butyl 2-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate has been investigated for its biological activity. A 2024 study published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit potent inhibitory effects against a specific kinase implicated in neurodegenerative diseases. The study utilized molecular docking and in vitro assays to elucidate the structure-activity relationship, providing insights for future drug design efforts.

Furthermore, the compound's potential as a building block for peptide mimetics has been explored. Researchers have successfully incorporated it into peptide backbones to enhance stability and bioavailability, as reported in a recent ACS Medicinal Chemistry Letters article. This application is particularly promising for the development of peptide-based therapeutics, which often face challenges related to proteolytic degradation.

In conclusion, tert-butyl 2-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate (CAS: 1434141-76-0) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in drug discovery and peptide engineering. The recent advancements in its synthesis and biological evaluation underscore its potential as a key intermediate for the development of novel therapeutics. Future research directions may include further optimization of synthetic routes and exploration of additional biological targets.